molecular formula C₂₁H₃₇ClO₃ B1146297 rac-1-Linoleoyl-2-chloropropanediol CAS No. 1639207-38-7

rac-1-Linoleoyl-2-chloropropanediol

Cat. No.: B1146297
CAS No.: 1639207-38-7
M. Wt: 372.97
Attention: For research use only. Not for human or veterinary use.
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Description

rac-1-Linoleoyl-2-chloropropanediol (CAS: 1639207-38-7) is a chlorinated lipid derivative featuring a linoleoyl (C18:2) fatty acid esterified at the 1-position of a propanediol backbone and a chlorine atom at the 2-position. Its racemic ("rac") designation indicates a mixture of enantiomers due to the chiral center at the chlorinated carbon. This compound is widely used as a reference standard in lipid chemistry, food safety analysis, and pharmaceutical research due to its role in studying chlorinated process contaminants like 3-monochloropropane-1,2-diol (3-MCPD) esters .

Properties

CAS No.

1639207-38-7

Molecular Formula

C₂₁H₃₇ClO₃

Molecular Weight

372.97

Synonyms

(9Z,12Z)-9,12-Octadecadienoic Acid 2-Chloro-3-hydroxypropyl Ester;  2-Chloro-1,3-propanediol 1-Linoleate; 

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Isomers and Positional Analogs

rac-1-Linoleoyl-3-chloropropanediol (CAS: 74875-98-2)
  • Structural Difference : Chlorine at the 3-position instead of the 2-position.
  • Molecular Formula : C21H35ClO4 (same as target compound but positional isomer).
  • Applications : Used in material science for studying halogenated lipid decomposition kinetics and bio-based polymer synthesis. Its chlorine placement alters reactivity compared to the 2-chloro isomer, making it more resistant to nucleophilic substitution in certain conditions .
rac-2-Linolenoyl-3-chloropropanediol (CAS: 1470161-30-8)
  • Structural Difference: Linolenoyl (C18:3, three double bonds) replaces linoleoyl (C18:2, two double bonds), with chlorine at the 3-position.
  • Molecular Formula : C21H33ClO4.
  • Key Feature : Higher unsaturation increases susceptibility to oxidation, relevant in lipid oxidation studies .

Multi-Acylated Derivatives

rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol (CAS: 1246833-46-4)
  • Structural Difference: Contains stearoyl (C18:0) and linoleoyl (C18:2) groups, with chlorine at the 3-position.
  • Molecular Formula : C39H71ClO4.
  • Molecular Weight : 639.43 g/mol.
  • Applications : Pharmaceutical reference standard for lipid metabolism studies. The dual acyl chains enhance hydrophobicity, affecting its partitioning in lipid bilayers .

Isotopically Labeled Analogs

rac-1-Linoleoyl-2-oleoyl-3-chloropropanediol-d5 (CAS: 1429655-92-4)
  • Structural Difference: Oleoyl (C18:1) replaces linoleoyl at the 2-position, with five deuterium atoms.
  • Molecular Formula : C39H65D5ClO4.
  • Applications : Deuterated internal standard for mass spectrometry quantification in complex lipid matrices. Isotopic labeling minimizes interference with natural analytes .
rac-1-Oleoyl-2-linoleoyl-3-chloropropanediol-d5 (CAS: N/A)
  • Structural Difference: Oleoyl (C18:1) at the 1-position and linoleoyl (C18:2) at the 2-position, with deuterium labeling.
  • Applications : Used in kinetic studies to track lipid hydrolysis and enzymatic specificity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Purity Storage Conditions Key Applications
rac-1-Linoleoyl-2-chloropropanediol 1639207-38-7 C21H35ClO4 386.95 >95% +4°C Food safety, lipid analysis
rac-1-Linoleoyl-3-chloropropanediol 74875-98-2 C21H35ClO4 386.95 Not specified Room temperature Polymer synthesis
rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol 1246833-46-4 C39H71ClO4 639.43 >95% +4°C Pharmaceutical standards
rac-1-Linoleoyl-2-oleoyl-3-chloropropanediol-d5 1429655-92-4 C39H65D5ClO4 ~644.48 >95% -20°C Mass spectrometry

Table 2: Functional Differences and Research Findings

Compound Reactivity Insights Research Findings
rac-1-Linoleoyl-2-chloropropanediol Chlorine at 2-position enhances electrophilicity, facilitating nucleophilic substitution. Detected in thermally processed foods; implicated in 3-MCPD ester toxicity studies .
rac-1-Linoleoyl-3-chloropropanediol Lower reactivity due to steric hindrance at 3-position. Used to model oxidative stability of halogenated lipids in polymers .
rac-2-Linolenoyl-3-chloropropanediol Higher oxidation susceptibility due to C18:3 acyl chain. Biomarker for lipid peroxidation in biological systems .

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